Cas no 2227679-64-1 ((1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2227679-64-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6446835
• PubChem ID: 96735077
• Update Time: 2025-06-10

(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol
• EN300-1785549
• 2227679-64-1

• Inchi： 1S/C7H13N3O/c1-10-6(3-5-9-10)7(11)2-4-8/h3,5,7,11H,2,4,8H2,1H3/t7-/m0/s1
• InChI Key： UDRVQNJDOVAKSW-ZETCQYMHSA-N
• SMILES： O[C@H](C1=CC=NN1C)CCN

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol and Its Significance in Modern Chemical Biology

(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol, with the CAS number 2227679-64-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's molecular framework, incorporating a pyrazole moiety and an amino functional group, positions it as a versatile scaffold for further chemical modifications and biological investigations.

The< strong>pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the< strong>methyl group at the 1-position of the pyrazole ring in (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol enhances its binding affinity to various biological targets, making it an attractive candidate for medicinal chemistry applications.

The< strong>amino group at the 3-position of the propyl chain provides another site for functionalization, allowing for the development of more complex derivatives with tailored biological properties. This dual functionality makes (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol a valuable building block for synthesizing novel compounds with potential therapeutic benefits.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol has been explored as a potential inhibitor of certain PPIs due to its ability to disrupt protein interactions critical for various disease pathways. For instance, studies have shown that pyrazole derivatives can interfere with the binding of transcription factors to their DNA targets, thereby regulating gene expression.

The stereochemistry of (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol is also of great importance. The< strong>(S)-configuration at the chiral center influences the molecule's biological activity by affecting its binding affinity and selectivity. This has led to extensive research into optimizing the stereochemical properties of pyrazole derivatives for improved pharmacological outcomes.

Recent advancements in computational chemistry have enabled the rapid design and screening of novel compounds like (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol. Machine learning algorithms have been particularly effective in predicting the biological activity of these molecules based on their structural features. This approach has significantly accelerated the drug discovery process, allowing researchers to identify promising candidates more efficiently.

The< strong>synthesis of (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-ylopropanalcohol has been refined through various synthetic strategies, including multi-step organic transformations and enzymatic resolutions. These methods have improved yield and purity, making it more feasible to conduct large-scale biological evaluations. The synthesis also incorporates green chemistry principles, minimizing waste and hazardous byproducts to ensure environmental sustainability.

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